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Compound of Interest
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Cat. No.: B7780646

For Researchers, Scientists, and Drug Development Professionals

Introduction

Diphenylsilane ((CeHs)2SiH2) is an organosilicon compound that serves as a versatile reagent
and intermediate in a multitude of chemical transformations.[1] Its unique reactivity, stemming
from the presence of silicon-hydrogen bonds influenced by two phenyl groups, makes it a
valuable tool in organic synthesis and materials science.[1] This guide provides a
comprehensive overview of the physical and chemical properties of diphenylsilane, detailed
experimental protocols, and a summary of its key applications.

Core Physical and Chemical Properties

Diphenylsilane is a colorless, odorless liquid under standard conditions.[1][2][3] It is stable
under a dry, inert atmosphere but is sensitive to moisture and air.[3][4] Key quantitative
properties are summarized in the tables below for easy reference.

Physical Properties of Diphenyilsilane
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Property Value Source(s)
Molecular Formula C12H12Si [L121131511611 71
Molecular Weight 184.31 g/mol [L131516l7118l1
Appearance Clear, colorless liquid [1112][3]

Odor Odorless [2]

Melting Point <20°C [1][3]

Boiling Point 95-97 °C at 13 mmHg [31[81[9]1[10]

126-128 °C at 12 mmHg

[1]

127 °C at 12 mmHg

Density 0.990 g/mL [2]
0.993 g/mL at 25 °C [3][8][9][10]
Refractive Index (n20/D) 1.579 [11[31819]1[1.0]

Flash Point

98 °C (208.4 °F) - closed cup [2][10]

209 °F

[3]

Vapor Density

6.36

[2]

Chemical and Safety Properties of Diphenylsilane
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Property

Description

Source(s)

Stability

Stable under normal conditions
in sealed containers under a

dry, inert atmosphere.[2][4]

[2]14]

Reactivity

Decomposes in water.[3] Can
generate hydrogen when
exposed to alkalis and protic
materials in the presence of

metal salts.[4]

[3]4]

Conditions to Avoid

Exposure to moist air or water,

heat, open flames, and sparks.

[2]14]

[2]14]

Incompatible Materials

Strong oxidizing agents,
alkalis, metal salts, and

precious metals.[2][4]

[2]14]

Hazardous Decomposition

Products

Upon combustion, may
produce carbon monoxide,
carbon dioxide, and silicon
dioxide.[11]

[11]

Hazard Statements

Causes skin irritation. Causes
serious eye irritation. May

cause respiratory irritation.

[2][11][12]

Experimental Protocols

Detailed methodologies for the synthesis and purification of diphenylsilane are crucial for

obtaining high-purity material for research and development.

Synthesis of Diphenylsilane from
Diphenyldichlorosilane

A common laboratory-scale synthesis of diphenylsilane involves the reduction of
diphenyldichlorosilane.[13]
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Materials and Equipment:

Diphenyldichlorosilane (Ph2SiClz2)

e Lithium aluminum hydride (LiAIH4) or Calcium Hydride (CaH2)[13]

e Anhydrous diethyl ether or Diethylene glycol dimethyl ether[13]

e Four-neck round-bottom flask

e Mechanical stirrer

o Reflux condenser

e Dropping funnel

e Nitrogen or Argon gas inlet

e Heating mantle

e |ce bath

e Separatory funnel

e Anhydrous sodium sulfate

e Rotary evaporator

« Distillation apparatus

Procedure:

» Afour-neck round-bottom flask equipped with a mechanical stirrer, reflux condenser,
dropping funnel, and a nitrogen inlet is thoroughly dried and flushed with nitrogen.

e Lithium aluminum hydride (or Calcium Hydride) is suspended in anhydrous diethyl ether (or
diethylene glycol dimethyl ether) in the flask under a nitrogen atmosphere.[13]
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A solution of diphenyldichlorosilane in anhydrous diethyl ether is added dropwise to the
stirred suspension at a controlled temperature (e.g., 0 °C).[13]

After the addition is complete, the reaction mixture is stirred at room temperature or heated
to reflux for several hours to ensure the reaction goes to completion.[13] The reaction
progress can be monitored by thin-layer chromatography (TLC).[3]

The reaction is then carefully quenched by the slow addition of water or a dilute acid solution
under cooling with an ice bath.

The organic layer is separated, and the aqueous layer is extracted with diethyl ether.

The combined organic layers are washed with water, dried over anhydrous sodium sulfate,
and the solvent is removed under reduced pressure using a rotary evaporator.

The crude diphenylsilane is then purified by vacuum distillation.[3]

Purification of Diphenylsilane

Purification is critical to remove any unreacted starting materials or byproducts.

Procedure:

The crude diphenylsilane is dissolved in diethyl ether.

The ether solution is washed with a cold, dilute acetic acid solution, followed by washing with
water until the washings are neutral.[3]

The organic layer is dried over anhydrous sodium sulfate.[3]
The diethyl ether is removed by evaporation.

The residual oil is distilled under reduced pressure to yield pure diphenylsilane.[3] It is
important to note that distillation at atmospheric pressure can lead to decomposition.[3]

Chemical Reactivity and Applications
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Diphenylsilane is a versatile reducing agent in organic synthesis. It is particularly useful for the
hydrosilylation of carbonyl compounds, a reaction that can be catalyzed by various transition
metal complexes.[14] This reaction is a key step in the synthesis of alcohols from aldehydes

and ketones.

Furthermore, diphenylsilane is employed in radical chain reactions for the deoxygenation of
alcohols and dehalogenation of bromo and iodo compounds.[3] It also finds application in the
synthesis of silicone polymers, where it acts as a precursor to introduce phenyl groups,
enhancing the thermal stability and mechanical properties of the resulting materials.[1]

Visualization of Experimental Workflow

The following diagram illustrates the general workflow for the synthesis and purification of
diphenylsilane.

Click to download full resolution via product page

Caption: Workflow for the synthesis and purification of diphenylsilane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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